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Compound of Interest

Compound Name: Methyl 2-(3-acetylphenyl)benzoate

Cat. No.: B7959640 Get Quote

A comprehensive search for "Methyl 2-(3-acetylphenyl)benzoate" in chemical databases and

scientific literature did not yield a specific entry for this compound. This suggests that this

particular isomer may not be a widely synthesized or commercially available substance. It is

also possible that the nomenclature used is non-standard. This guide presents data on

structurally related and isomeric compounds to provide context and potential avenues for

further research.

Chemical Identity and Properties of Related Isomers
While data for Methyl 2-(3-acetylphenyl)benzoate is not available, several isomers and

structurally similar molecules have been identified. The properties of these compounds are

summarized below to aid researchers in comparative analysis. The predicted molecular formula

for the requested compound would be C₁₆H₁₄O₃ with a molecular weight of approximately

254.28 g/mol .
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

2-Acetyl-4-

Methylphenyl

Benzoate

4010-19-9 C₁₆H₁₄O₃ 254.28[1]

4-acetylphenyl 2-

methylbenzoate
306743-67-9 C₁₆H₁₄O₃ 254.28[2]

(2-Acetylphenyl) 4-

methylbenzoate
Not Available C₁₆H₁₄O₃ Not Available[3]

Methyl 4-

acetylbenzoate
3609-53-8 C₁₀H₁₀O₃ 178.18[4][5][6][7]

Methyl-3-acetyl

benzoate
21860-07-1 C₁₀H₁₀O₃ 178.18

Methyl 2-(2-

acetylphenyl)acetate
16535-88-9 C₁₁H₁₂O₃ 192.21[8]

Methyl 4-acetyl-2-

methylbenzoate
Not Available C₁₁H₁₂O₃ 192.21[9]

2-acetylphenyl

benzoate
4010-33-7 C₁₅H₁₂O₃ 240.26[10][11][12][13]

3-Acetylphenyl

benzoate
139-28-6 C₁₅H₁₂O₃ 240.25[14]

Methyl 2-[(3-

methylphenyl)acetyl]b

enzoate

61653-02-9 C₁₇H₁₆O₃ 268.31[15]

Experimental Protocols
Due to the absence of specific literature on Methyl 2-(3-acetylphenyl)benzoate, a detailed

experimental protocol for its synthesis or use in experiments cannot be provided. However,

general synthetic routes for related methyl benzoate compounds often involve Fischer

esterification.
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A general procedure for the synthesis of a methyl benzoate derivative, such as Methyl 4-

acetylbenzoate from 4-acetylbenzoic acid, is as follows:

Dissolve the corresponding benzoic acid derivative in an excess of methanol.

Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

Heat the reaction mixture at reflux for several hours.

After cooling, neutralize the excess acid with a base, such as sodium bicarbonate solution.

Extract the ester with an organic solvent (e.g., diethyl ether).

Wash the organic layer with brine, dry it over an anhydrous salt (e.g., magnesium sulfate),

and concentrate it under reduced pressure to yield the crude product.

The final product can be purified by recrystallization or chromatography.[16]

This generalized protocol would likely be a starting point for the synthesis of the target

compound, Methyl 2-(3-acetylphenyl)benzoate, from the corresponding 2-(3-

acetylphenyl)benzoic acid, which would first need to be synthesized or procured.

Logical Workflow for Synthesis
The synthesis of a substituted methyl benzoate, as requested, would logically follow a multi-

step process. The diagram below illustrates a potential synthetic pathway, which is a

hypothetical workflow based on standard organic chemistry principles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://prepchem.com/methyl-4-acetylbenzoate/
https://www.benchchem.com/product/b7959640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7959640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Synthesis Workflow

Starting Materials

Key Reaction

Final Product

3-Bromoacetophenone

Suzuki Coupling

Methyl 2-boronobenzoate

Methyl 2-(3-acetylphenyl)benzoate

Click to download full resolution via product page

Caption: A potential synthetic route to Methyl 2-(3-acetylphenyl)benzoate via a Suzuki

coupling reaction.

Signaling Pathways and Biological Activity
Without experimental data for Methyl 2-(3-acetylphenyl)benzoate, any discussion of its

involvement in signaling pathways or its biological activity would be purely speculative.

Research on structurally similar compounds can sometimes provide clues. For instance, some

benzoate derivatives are explored for their potential as enzyme inhibitors or receptor

modulators in various disease models. However, direct extrapolation of these activities to the

requested compound is not scientifically sound.

Conclusion
While a detailed technical guide on Methyl 2-(3-acetylphenyl)benzoate cannot be provided

due to a lack of available data, this document serves to inform researchers of this data gap.

The provided information on related compounds may assist in the design of synthetic routes
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and experimental plans for this novel compound. Researchers interested in this specific

molecule will likely need to undertake its synthesis and characterization as a first step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Methyl 2-(3-acetylphenyl)benzoate - A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7959640#cas-number-and-molecular-weight-of-
methyl-2-3-acetylphenyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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